Cas no 1803800-14-7 (Ethyl 3-fluoro-6-methylpyridine-2-acetate)

• Product Name: Ethyl 3-fluoro-6-methylpyridine-2-acetate
• CAS No: 1803800-14-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 4906031
• Update Time: 2025-05-26

Ethyl 3-fluoro-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-6-methylpyridine-2-acetate

• Inchi： 1S/C10H12FNO2/c1-3-14-10(13)6-9-8(11)5-4-7(2)12-9/h4-5H,3,6H2,1-2H3
• InChI Key： YYRLNGDDTSHVGN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-fluoro-6-methylpyridine-2-acetate

Ethyl 3-fluoro-6-methylpyridine-2-acetate (CAS No. 1803800-14-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-fluoro-6-methylpyridine-2-acetate (CAS No. 1803800-14-7) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a fluoro-substituted pyridine ring and an acetic ester moiety, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents that target a range of diseases, from infectious disorders to chronic conditions.

The fluoro substituent at the 3-position of the pyridine ring is particularly noteworthy, as fluorine atoms are known to enhance the metabolic stability and binding affinity of drug molecules. This property has been leveraged in the design of numerous drugs that exhibit improved pharmacokinetic profiles. The presence of a methyl group at the 6-position further contributes to the compound's complexity, allowing for diverse functionalization and derivatization strategies. These structural elements collectively make Ethyl 3-fluoro-6-methylpyridine-2-acetate a cornerstone in the synthesis of advanced pharmaceutical intermediates.

In recent years, there has been a surge in research focused on developing treatments for infectious diseases, particularly those caused by resistant pathogens. Ethyl 3-fluoro-6-methylpyridine-2-acetate has emerged as a critical building block in the synthesis of novel antibiotics and antiviral agents. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural product structures, which are often highly effective against drug-resistant bacteria and viruses. The fluoro-substituted pyridine core provides a scaffold that can be easily modified to incorporate additional pharmacophores, enhancing the potency and selectivity of these therapeutic agents.

The pharmaceutical industry has also explored the use of Ethyl 3-fluoro-6-methylpyridine-2-acetate in the development of drugs targeting chronic conditions such as cancer and neurodegenerative diseases. Its structural motif is well-suited for designing molecules that interact with specific biological targets involved in these pathologies. For example, researchers have utilized this compound to synthesize inhibitors of kinases and other enzymes that play pivotal roles in cancer cell proliferation and survival. The acetic ester group provides a handle for further chemical modifications, enabling the creation of prodrugs or conjugates that enhance delivery and bioavailability.

Advances in computational chemistry have further enhanced the utility of Ethyl 3-fluoro-6-methylpyridine-2-acetate in drug discovery. Molecular modeling studies have identified optimal substitution patterns on its core structure that maximize binding affinity to biological targets. These insights have guided synthetic chemists in designing derivatives with improved pharmacological properties. Additionally, high-throughput screening methods have been employed to rapidly evaluate libraries of compounds derived from this intermediate, accelerating the discovery process.

The synthesis of Ethyl 3-fluoro-6-methylpyridine-2-acetate itself is a testament to modern synthetic methodologies. It can be efficiently prepared through multi-step reactions that incorporate fluorination and esterification techniques. Recent innovations in catalytic systems have enabled more sustainable and scalable production processes, reducing waste and energy consumption without compromising yield or purity. These advancements are crucial for meeting the growing demand for high-quality pharmaceutical intermediates.

The versatility of Ethyl 3-fluoro-6-methylpyridine-2-acetate extends beyond its applications in medicinal chemistry. It has found utility in materials science, where its unique electronic properties make it suitable for developing organic semiconductors and other advanced materials. The fluoro-substituent imparts electron-withdrawing effects, influencing charge transport properties and making it a valuable component in optoelectronic devices.

In conclusion, Ethyl 3-fluoro-6-methylpyridine-2-acetate (CAS No. 1803800-14-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis continues to drive innovation in drug discovery and development. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.